N-(azetidin-3-yl)pyrazin-2-amine dihydrochloride
Overview
Description
N-(azetidin-3-yl)pyrazin-2-amine dihydrochloride is a useful research compound. Its molecular formula is C7H12Cl2N4 and its molecular weight is 223.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Properties
N-(azetidin-3-yl)pyrazin-2-amine derivatives have been synthesized and shown promising antimicrobial and antifungal activities. Studies indicate that certain 2-azetidinone derivatives exhibit excellent antibacterial and antifungal properties (Ayyash & Habeeb, 2019), (Shailesh et al., 2012).
Antidepressant and Nootropic Effects
Certain derivatives of N-(azetidin-3-yl)pyrazin-2-amine have shown potential as antidepressants and nootropics. Compounds with specific substitutions on the aryl ring demonstrated significant antidepressant activity in animal models (Thomas et al., 2016).
Antitubercular Potential
These derivatives have also been explored for their antitubercular potential. Studies have shown that certain pyrazine-containing oxadiazole derivatives with azetidin-2-one moieties possess potent antibacterial, antifungal, and antitubercular activities, highlighting their potential in tuberculosis therapy (Das & Mehta, 2020).
Synthesis and Characterization
The synthesis and characterization of various derivatives of N-(azetidin-3-yl)pyrazin-2-amine have been extensively studied. These derivatives have been synthesized using various methods and characterized for their potential biological activities (Sharma et al., 2013), (Gudelis et al., 2023).
Antioxidant Properties
Some novel derivatives of N-(azetidin-3-yl)pyrazin-2-amine have exhibited antioxidant properties, indicating their potential use in managing oxidative stress-related conditions (Jaishree et al., 2012).
Anti-Inflammatory and Analgesic Activities
Derivatives of N-(azetidin-3-yl)pyrazin-2-amine have been synthesized and evaluated for their anti-inflammatory and analgesic activities, showing promising results compared to standard drugs (Bhati & Kumar, 2008).
Properties
IUPAC Name |
N-(azetidin-3-yl)pyrazin-2-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4.2ClH/c1-2-10-7(5-8-1)11-6-3-9-4-6;;/h1-2,5-6,9H,3-4H2,(H,10,11);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLJMUXBOHVWXQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)NC2=NC=CN=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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